Cas no 29873-30-1 (Ethanamine,2-(decylthio)-)
Ethanamine,2-(decylthio)- structure
Product Name:Ethanamine,2-(decylthio)-
CAS No:29873-30-1
MF:C12H27NS
MW:217.414482355118
CID:262210
PubChem ID:151161
Update Time:2025-04-19
Ethanamine,2-(decylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine,2-(decylthio)-
- 2-decylsulfanylethanamine
- 2-(Decylthio)ethylamine
- Q27894256
- Ethanamine, 2-(decylthio)-
- 2-(decylthio)ethanamine
- ZCH437KVYJ
- UNII-ZCH437KVYJ
- 29873-30-1
- DTXSID2043872
- SCHEMBL893134
- AKOS011505386
- DTEA
- OIWXLVBZDMAARO-UHFFFAOYSA-N
-
- Inchi: 1S/C12H27NS/c1-2-3-4-5-6-7-8-9-11-14-12-10-13/h2-13H2,1H3
- InChI Key: OIWXLVBZDMAARO-UHFFFAOYSA-N
- SMILES: S(CCN)CCCCCCCCCC
Computed Properties
- Exact Mass: 217.18661
- Monoisotopic Mass: 217.18642104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 11
- Complexity: 96.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Ethanamine,2-(decylthio)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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